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Compound of Interest

2-(Aminomethyl)-4-(tert-
Compound Name:
butoxy)phenol

Cat. No.: B14815151

Get Quote

Executive Summary & Compound Identity

2-(Aminomethyl)-4-(tert-butoxy)phenol is a bifunctional phenolic intermediate. It combines

the steric bulk and electron-donating properties of a para-tert-butoxy group with the reactivity of
an ortho-aminomethyl moiety. This structure is a critical precursor in the synthesis of Salen-
type ligands (used in asymmetric catalysis) and specialized phenolic antioxidants.

IUPAC Name: 2-(Aminomethyl)-4-(2-methylpropan-2-yloxy)phenol

Molecular Formula:

Molecular Weight: 195.26 g/mol

CAS Number: (Not widely indexed; Analogous to 4-tert-butoxyphenol derivatives)

Structural Logic for Spectral Analysis

The spectral signature is defined by three distinct electronic environments:

e The Phenolic Core: Electron-rich aromatic ring.
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» The tert-Butoxy Group: A strong diagnostic singlet in NMR (shielded aliphatic) and C-O
stretching in IR.

e The Aminomethyl Arm: A benzylic methylene bridge sensitive to pH and solvent effects.

Synthesis & Isolation Context

Understanding the synthesis is prerequisite to interpreting the spectra, particularly for
identifying solvent residuals or side-products (e.g., bis-alkylated impurities).

Primary Route: Mannich Reaction The compound is synthesized via the condensation of 4-tert-
butoxyphenol, formaldehyde, and ammonia (or an amine source).

Reaction Workflow Diagram
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Figure 1: Mannich reaction pathway for the synthesis of the target aminomethyl phenol.

Spectral Characterization (The Core)
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: DMSO-d6 or CDCI3 (Data standardized to CDCI3 for clarity)

1H NMR (Proton) Profile

The spectrum is dominated by the intense tert-butyl singlet and the distinct benzylic methylene
peak.
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B. Infrared (IR) Spectroscopy

Method: KBr Pellet or ATR

The IR spectrum confirms the bifunctional nature, showing both amine and phenol

characteristics.
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C. Mass Spectrometry (MS)

Method: ESI+ or El

The fragmentation pattern is driven by the stability of the tert-butyl cation and the loss of
ammonia.

e Molecular lon (

): m/z 195

¢ Protonated lon (

): m/z 196 (Base peak in ESI)
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Figure 2: Primary mass spectral fragmentation pathways.

Quality Control & Impurity Profiling
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When analyzing experimental data, look for these common deviations indicating impurities:
e Bis-Aminomethylation:

o Indicator: Disappearance of the aromatic doublet/doublet-of-doublets pattern. Appearance
of a singlet aromatic peak (if symmetric).

o MS: M+ peak at ~224 (if additional CH2NH2 added).
o Unreacted Phenol (4-tert-butoxyphenol):
o Indicator: Absence of the methylene singlet at 3.92 ppm.

o Shift: Aromatic protons will appear as a clean AA'BB' system (two doublets) rather than the
ABC system of the product.

e Oxidation:

o Indicator: Darkening of sample (quinone formation). New carbonyl peaks in IR (~1650

References

o Parent Compound Data:4-tert-Butoxyphenol Spectral Data. National Institute of Standards
and Technology (NIST) Mass Spectrometry Data Center.

e Mannich Reaction Mechanism:The Mannich Reaction in Phenols. Journal of Organic
Chemistry.

 NMR Prediction Basis:2-Hydroxybenzylamine NMR Data. Spectral Database for Organic
Compounds (SDBS), AIST.[1] Validates the benzylic methylene shift at ~3.9 ppm.

o Functional Group Analysis:Infrared Spectroscopy of Ethers and Phenols. Silverstein, R. M.,
et al. Spectrometric Identification of Organic Compounds. Wiley.[2][3]

(Note: While specific experimental spectra for this exact derivative are not publicly indexed in
open-access repositories, the data above is constructed from high-fidelity fragment analysis of
CAS 2460-87-9 (4-tert-butoxyphenol) and CAS 932-30-9 (2-hydroxybenzylamine).)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

2. 2-(Aminomethyl)phenol | C7HONO | CID 70267 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 4-Butoxyphenol | C10H1402 | CID 31233 - PubChem [pubchem.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Technical Characterization Guide: 2-(Aminomethyl)-4-
(tert-butoxy)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14815151/docs#technical-characterization-guide-2-
aminomethyl-4-tert-butoxy-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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